Cas no 391225-31-3 (N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide)

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide structure
391225-31-3 structure
Product Name:N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
CAS No:391225-31-3
MF:C9H7ClN2OS2
MW:258.747678041458
CID:6525152
PubChem ID:4452444
Update Time:2024-03-01

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide
    • Acetamide, N-[4-(5-chloro-2-thienyl)-2-thiazolyl]-
    • Inchi： 1S/C9H7ClN2OS2/c1-5(13)11-9-12-6(4-14-9)7-2-3-8(10)15-7/h2-4H,1H3,(H,11,12,13)
    • InChI Key： ZPZSMBQLIMELTE-UHFFFAOYSA-N
    • SMILES： C(NC1=NC(C2SC(Cl)=CC=2)=CS1)(=O)C

Computed Properties

  • Exact Mass: 257.9688329g/mol
  • Monoisotopic Mass: 257.9688329g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 98.5Ų

Experimental Properties

  • Density: 1.504±0.06 g/cm3(Predicted)
  • pka: 9.35±0.50(Predicted)

N-4-(5-chlorothiophen-2-yl)-1,3-thiazol-2-ylacetamide Pricemore >>

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F0174-0120-2μmol
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